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Introduction
TES-1025 is a potent and selective inhibitor of human α-amino-β-carboxymuconate-ε-

semialdehyde decarboxylase (ACMSD), a key enzyme in the de novo nicotinamide adenine

dinucleotide (NAD+) synthesis pathway.[1][2][3] By inhibiting ACMSD, TES-1025 effectively

modulates cellular NAD+ levels, a critical coenzyme in cellular metabolism and signaling.[2]

Defects in NAD+ homeostasis are linked to a variety of diseases, including metabolic disorders,

neurodegenerative diseases, and age-related complications. TES-1025 serves as a valuable

research tool for studying the therapeutic potential of ACMSD inhibition in disorders associated

with perturbed NAD+ supply.[1][2]

Mechanism of Action
TES-1025 acts as a competitive inhibitor of ACMSD.[1] ACMSD is situated at a crucial branch

point in the kynurenine pathway, the primary route for tryptophan degradation.[1][4] This

enzyme catalyzes the conversion of α-amino-β-carboxymuconate-ε-semialdehyde (ACMS) to

α-aminomuconate-ε-semialdehyde (AMS), which is subsequently catabolized.[1][4] Inhibition of

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611293#bc-rfq
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.medchemexpress.com/TES-1025.html
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.834700/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.834700/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACMSD by TES-1025 redirects the metabolic flux of ACMS away from catabolism and towards

the spontaneous cyclization to quinolinic acid (QA), a direct precursor for de novo NAD+

synthesis.[1][4] This targeted inhibition leads to an increase in intracellular NAD+ levels.[5][6]

Data Presentation
In Vitro Efficacy of TES-1025

Parameter Value
Cell
System/Enzyme

Reference

IC50 13 nM Human ACMSD [1][2][3]

Ki 0.85 ± 0.22 nM Human ACMSD [5][7][8]

In Vivo Pharmacokinetics of TES-1025 in Male CD-1 Mice
Route of
Administration

Dose Key Findings Reference

Intravenous (IV) 0.5 mg/kg
Low blood clearance,

t1/2 of ~5.33 h.
[3][9]

Oral (PO) 5 mg/kg

Good systemic

exposure, Cmax of

2570 ng/mL at 2 h.

Quantifiable blood

concentration for up to

8 h.

[3][9]

Effect of TES-1025 on NAD+ Levels
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Cell/Tissue Type Treatment Result Reference

Mouse Primary

Hepatocytes

24h treatment with

TES-1025

Dose-dependent

increase in NAD+

levels.

[6]

Human HK-2 Kidney

Cells

Treatment with TES-

1025

Increased NAD+

content.
[6]

Mouse Liver, Kidneys,

Brain

10 days of chow diet

with 15 mg/kg TES-

1025

Increased NAD+

content.
[6]
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Caption: Mechanism of TES-1025 action on the de novo NAD+ synthesis pathway.

Experimental Protocols
Protocol 1: In Vitro ACMSD Inhibition Assay
This protocol describes a coupled spectrophotometric assay to determine the inhibitory activity

of TES-1025 on human ACMSD.[3][8][9]

Materials:

Recombinant human ACMSD (hACMSD)

3-hydroxyanthranilic acid
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Recombinant 3-hydroxyanthranilate 3,4-dioxygenase

TES-1025

Assay buffer (e.g., 50 mM 4-morpholinepropanesulfonic acid, pH 6.5, 100 mM NaCl)

Spectrophotometer capable of reading at 360 nm

Procedure:

ACMS Substrate Generation: In a pre-assay mixture, generate the ACMS substrate from 10

µM 3-hydroxyanthranilic acid using recombinant 3-hydroxyanthranilate 3,4-dioxygenase.

Monitoring ACMS Formation: Monitor the formation of ACMS by measuring the absorbance

at 360 nm until the reaction is complete (i.e., the absorbance stabilizes).

Enzyme Reaction: To the assay mixture containing the generated ACMS, add a known

concentration of hACMSD (e.g., 30 nM).

Inhibitor Addition: For determining the IC50, add varying concentrations of TES-1025 (from

0.5 to 40 nM) to the assay mixture along with hACMSD. A control reaction should be run

without the inhibitor.

Activity Measurement: Calculate the ACMSD activity from the initial rate of decrease in

absorbance at 360 nm. Subtract the rate of a control reaction mixture lacking ACMSD.

Data Analysis: Plot the percentage of inhibition against the logarithm of the TES-1025
concentration to determine the IC50 value.

Protocol 2: Cellular NAD+ Level Quantification
This protocol provides a general workflow for treating cells with TES-1025 and subsequently

measuring intracellular NAD+ levels.

Materials:

Cell line of interest (e.g., mouse primary hepatocytes, human HK-2 cells)
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Appropriate cell culture medium and supplements

TES-1025

DMSO (vehicle control)

NAD/NADH quantification kit (commercially available)

Lysis buffer

Plate reader for absorbance or fluorescence measurement

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a desired density and allow them to adhere

overnight.

Compound Treatment: Prepare serial dilutions of TES-1025 in cell culture medium. The final

DMSO concentration should be kept constant across all wells (typically ≤ 0.1%).

Incubation: Remove the old medium and add the medium containing different concentrations

of TES-1025 or vehicle control (DMSO) to the cells. Incubate for the desired period (e.g., 24

hours).

Cell Lysis: After incubation, wash the cells with PBS and lyse them according to the protocol

of the chosen NAD/NADH quantification kit.

NAD+ Measurement: Perform the NAD+ assay following the manufacturer's instructions.

This typically involves an enzymatic cycling reaction that generates a colored or fluorescent

product.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Data Analysis: Calculate the intracellular NAD+ concentration relative to the total protein

content or cell number. Compare the NAD+ levels in TES-1025-treated cells to the vehicle-

treated control cells.
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Experimental Workflow
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Caption: Workflow for measuring cellular NAD+ levels after TES-1025 treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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